3-Fluorocyclopentane-1-carboxamide

• IUPAC Name: 3-fluorocyclopentane-1-carboxamide
• InChI: InChI=1S/C6H10FNO/c7-5-2-1-4(3-5)6(8)9/h4-5H,1-3H2,(H2,8,9)
• InChI Key: QZUJJXMRWKRTAO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC1C(=O)N)F
• Molecular Formula: C6H10FNO
• Molecular Weight: 131.15 g/mol

Description

3-Fluorocyclopentane-1-carboxamide (CAS: See COA

Advanced Synthetic Methodologies for 3 Fluorocyclopentane 1 Carboxamide and Its Analogues

Strategies for Stereoselective Fluorination of Cyclopentane (B165970) Rings

The introduction of a fluorine atom into a cyclopentane ring with specific stereochemistry is a pivotal step in the synthesis of 3-Fluorocyclopentane-1-carboxamide. Both nucleophilic and electrophilic fluorination methods have been explored to achieve this transformation.

Nucleophilic Fluorination Approaches

Nucleophilic fluorination is a common strategy that involves the displacement of a leaving group by a fluoride (B91410) ion. This approach is widely used for the synthesis of fluorinated organic molecules. alfa-chemistry.com

Diethylaminosulfur trifluoride (DAST) is a versatile and widely used reagent for the deoxofluorination of alcohols. tcichemicals.comresearchgate.net In the context of cyclopentane derivatization, DAST can convert a hydroxyl group on the cyclopentane ring into a fluorine atom. researchgate.net The reaction typically proceeds under mild conditions, making it suitable for substrates with sensitive functional groups. commonorganicchemistry.com For instance, the treatment of a cyclopentanol (B49286) precursor with DAST in an appropriate solvent like dichloromethane (B109758) can yield the corresponding fluorocyclopentane (B75047) derivative. The mechanism of this reaction is believed to involve the formation of a fluorosulfurane intermediate, followed by an SN2-type displacement by the fluoride ion. researchgate.net

It is important to note that DAST is thermally unstable and can be hazardous if heated. commonorganicchemistry.com Therefore, careful temperature control is crucial during its use.

Besides DAST, a variety of other nucleophilic fluorinating agents are available, each with its own advantages and mechanistic nuances. alfa-chemistry.com

Deoxo-Fluor: Bis(2-methoxyethyl)aminosulfur trifluoride, known as Deoxo-Fluor, is a more thermally stable alternative to DAST. commonorganicchemistry.comorganic-chemistry.org It often provides similar or even superior results in converting alcohols to alkyl fluorides. organic-chemistry.org

Alkali Metal Fluorides: Cesium fluoride (CsF) and potassium fluoride (KF) are common sources of fluoride ions. alfa-chemistry.com Their effectiveness can be enhanced by using phase-transfer catalysts or by conducting the reaction in polar aprotic solvents. For example, the fluorination of a triflate precursor with CsF in tert-butanol (B103910) has been shown to be an effective method. nih.gov

Tetrabutylammonium Bifluoride: This reagent has been shown to be effective for the nucleophilic fluorination of triflates with minimal formation of elimination byproducts. organic-chemistry.org

Imidazolium-based Fluoride Reagents: More recent developments include imidazolium-based fluoride reagents which can be effective for the fluorination of various organic substrates. acs.org

The choice of the fluorinating agent and reaction conditions can significantly impact the yield and stereoselectivity of the fluorination reaction. Factors such as the nature of the leaving group, the solvent, and the presence of any directing groups on the cyclopentane ring all play a crucial role. nih.gov

Electrophilic Fluorination Methodologies

Electrophilic fluorination offers an alternative approach to introducing fluorine, particularly for substrates that are nucleophilic in nature. wikipedia.org This method involves the use of a reagent that delivers an electrophilic fluorine atom ("F+"). wikipedia.orgsigmaaldrich.com

Commonly used electrophilic fluorinating agents include N-F reagents such as Selectfluor®, N-fluorobenzenesulfonimide (NFSI), and N-fluoropyridinium salts. alfa-chemistry.comwikipedia.org These reagents are generally more stable and safer to handle than elemental fluorine. tcichemicals.com

The mechanism of electrophilic fluorination is still a subject of some debate, with possibilities including an SN2-type pathway or a single-electron transfer (SET) process. wikipedia.org The application of these reagents to cyclopentane systems can lead to the formation of fluorinated derivatives, often with good control of regioselectivity. For instance, electrophilic fluorination of silyl (B83357) enol ethers of cyclopentanones can provide α-fluorocyclopentanones.

Stereoselective Introduction of Fluorine

Achieving stereoselectivity in the fluorination of cyclopentane rings is a significant challenge due to the flexibility of the five-membered ring. nih.gov The stereochemical outcome of the reaction can be influenced by several factors:

Substrate-Directed Fluorination: The existing stereochemistry of functional groups on the cyclopentane ring can direct the incoming fluorine atom to a specific face of the ring. nih.govnih.gov This approach has been successfully used in the synthesis of functionalized cyclopentane derivatives. nih.gov

Chiral Catalysts: The use of chiral catalysts in conjunction with fluorinating agents can induce enantioselectivity in the fluorination of prochiral cyclopentane derivatives.

Neighboring Group Participation: A functional group adjacent to the reaction center can participate in the reaction, influencing the stereochemical outcome.

For example, studies on the fluorination of functionalized cyclopentane β-amino acids have demonstrated that the stereochemical arrangement of the functional groups profoundly influences the selectivity of the transformation. nih.gov The inherent conformational preferences of the fluorinated cyclopentane ring can also play a role in determining the final product distribution. nih.govbeilstein-journals.org

Synthesis of the Carboxamide Moiety

The final step in the synthesis of 3-Fluorocyclopentane-1-carboxamide is the formation of the carboxamide group. This is typically achieved by converting a carboxylic acid or a derivative thereof into the corresponding amide.

Several well-established methods exist for amide bond formation:

From Carboxylic Acids: The direct reaction of a carboxylic acid with an amine is possible but often requires harsh conditions. libretexts.org A more common approach is to first "activate" the carboxylic acid using a coupling reagent. nih.gov Commonly used coupling agents include dicyclohexylcarbodiimide (B1669883) (DCC) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC). aklectures.com These reagents react with the carboxylic acid to form a highly reactive intermediate, which is then readily attacked by an amine to form the amide bond. nih.govaklectures.com Another method involves converting the carboxylic acid to an ammonium (B1175870) salt, which upon heating, dehydrates to form the amide. libretexts.orgchemguide.co.uk

From Acyl Chlorides: Carboxylic acids can be converted to more reactive acyl chlorides using reagents like thionyl chloride (SOCl₂). libretexts.orgnih.gov The resulting acyl chloride reacts rapidly and often violently with ammonia (B1221849) or a primary amine to yield the amide. libretexts.orgchemguide.co.uk

From Acid Anhydrides: Acid anhydrides can also react with amines to form amides. This reaction is similar to that of acyl chlorides but produces a molecule of carboxylic acid as a byproduct instead of hydrogen chloride. chemguide.co.uk

Amidation Reactions and Condensation Strategies

The formation of the carboxamide group is a cornerstone of the synthesis of the target molecule. This transformation typically involves the reaction of a carboxylic acid derivative with an amine. The most direct method is the thermal condensation of a carboxylic acid and an amine; however, this often requires high temperatures and is limited to simpler substrates. ucl.ac.uk

To overcome these limitations, a variety of activating agents and catalytic systems have been developed. Common methods employ stoichiometric quantities of coupling reagents like thionyl chloride or carbodiimides (e.g., EDC) to convert the carboxylic acid into a more reactive intermediate, which then readily reacts with the amine. ucl.ac.uknih.gov For instance, isoxazole (B147169) amides can be assembled by treating isoxazole-core-containing carboxylic acids with thionyl chloride, followed by the addition of an appropriate aniline. nih.gov

Modern approaches increasingly focus on catalytic direct amidation to minimize waste and improve reaction efficiency. ucl.ac.uk These methods often require the removal of water to drive the reaction to completion. ucl.ac.uk An alternative strategy involves the direct amidation of esters, which can be catalyzed by Lewis acids such as iron(III) chloride under solvent-free conditions, proving effective for both primary and secondary amines. mdpi.com

Amidation Method	Precursors	Reagents/Catalysts	Key Features	Citation
Thermal Condensation	Carboxylic Acid, Amine	Heat	Simple, but limited substrate scope.	ucl.ac.uk
Activated Acid Coupling	Carboxylic Acid, Amine	Thionyl Chloride, EDC, HATU	Widely applicable, uses stoichiometric activating agents.	ucl.ac.uknih.gov
Catalytic Direct Amidation	Carboxylic Acid, Amine	Boric Acid, etc.	Greener approach, often requires water removal.	ucl.ac.ukresearchgate.net
Catalytic Amidation of Esters	Ester, Amine	Iron(III) Chloride (FeCl₃)	Effective, solvent-free conditions possible.	mdpi.com

Palladium-Mediated Carbonylation in Carboxamide Formation

Palladium-catalyzed carbonylation reactions represent a powerful method for constructing carboxamides, prized for their functional group tolerance and efficiency. acs.org This strategy incorporates a molecule of carbon monoxide (CO) as a one-carbon linchpin to unite two building blocks, directly forming the carbonyl group of the amide. nih.govacs.org In a typical sequence, an organic halide or triflate undergoes oxidative addition to a Pd(0) complex, followed by CO insertion to form a reactive acylpalladium intermediate. This intermediate is then trapped by an amine to yield the desired carboxamide and regenerate the Pd(0) catalyst. researchgate.net

These reactions have been extensively developed and are routinely used in the synthesis of complex molecules and in medicinal chemistry. nih.govacs.org For example, palladium-catalyzed cascade reactions involving azidation and carbonylation have been developed to convert aryl halides directly into amides. researchgate.net However, challenges remain, particularly with substrates like alkyl halides, which are prone to slow oxidative addition and competing side reactions such as β-hydride elimination. acs.org Recent advancements have explored visible light-facilitated palladium-catalyzed carbonylation, which allows the key steps of oxidative addition and reductive elimination to proceed with lower energy barriers, expanding the scope to include these more challenging substrates. acs.org

Chiral Synthesis and Stereochemical Control

The presence of multiple stereocenters in 3-fluorocyclopentane-1-carboxamide necessitates synthetic methods that afford precise control over its three-dimensional structure. The biological activity of such molecules is often dictated by their specific stereoisomeric form. Therefore, enantioselective and diastereoselective strategies are critical for accessing stereochemically pure compounds. researchgate.net

Enantioselective Synthesis via Asymmetric Catalysis

Asymmetric catalysis is a premier strategy for producing enantiomerically enriched molecules, where a small amount of a chiral catalyst generates a large quantity of a chiral product. Various approaches are applicable to the synthesis of chiral fluorinated cyclopentanes.

One powerful technique is the use of chiral Brønsted acids in organocatalysis to activate precursors towards stereoselective transformations. rsc.org Another relevant strategy involves enantioselective fluorocyclization. For example, an iodine(I)/iodine(III) catalysis strategy has been successfully employed for the direct fluorocyclization of allyl phenyl ethers to generate enantioenriched 3-fluorochromanes. nih.gov This type of transformation, which installs a fluorine atom during a stereodetermining cyclization event, provides a template for potential application in cyclopentane systems. nih.gov

Enzymatic methods also offer a robust route to chiral building blocks. The kinetic resolution of a racemic precursor, such as 2-azabicyclo[2.2.1]hept-5-en-3-one (commonly known as the Vince lactam), can provide access to enantiomerically pure lactams. researchgate.net These resolved intermediates are versatile precursors for a variety of functionalized cyclopentane derivatives with well-defined stereochemistry. researchgate.net

Catalytic Strategy	Description	Example Application	Citation
Organocatalysis	Uses small organic molecules as chiral catalysts.	Enantioselective activation of allenamides with chiral Brønsted acids.	rsc.org
Transition Metal Catalysis	Employs chiral metal complexes.	Iodine(I)/Iodine(III) catalysis for enantioselective fluorocyclization.	nih.gov
Enzymatic Resolution	Uses enzymes to selectively react with one enantiomer of a racemic mixture.	Resolution of (±)-2-azabicyclo[2.2.1]hept-5-en-3-one.	researchgate.net

Diastereoselective Synthetic Routes

When a molecule contains more than one stereocenter, controlling their relative orientation becomes crucial. Diastereoselective synthesis aims to favor the formation of one diastereomer over others. This can be achieved by leveraging the inherent properties of the substrate or by employing external chiral controllers.

The existing stereocenters and conformational biases of a substrate can profoundly influence the stereochemical outcome of a reaction. A prominent example is the transannular C–H functionalization of cycloalkane carboxylic acids. nih.govnih.gov In this palladium-catalyzed reaction, the carboxylic acid group acts as a native directing group, guiding the catalyst to activate a specific C–H bond on the carbocyclic ring. nih.gov

For cyclopentane carboxylic acids, this methodology exhibits excellent regioselectivity for the γ-C(sp³)–H bond, even in the presence of more traditionally reactive β-C–H bonds. nih.govnih.gov The reaction proceeds through a strained palladacycle intermediate, and the inherent geometry of the substrate dictates that the new substituent is installed with a specific, predictable diastereoselectivity relative to the directing carboxyl group. nih.gov This method allows for the direct synthesis of valuable γ-arylated cyclopentane carboxylic acids, which are precursors to the target amide, from simple starting materials. nih.gov

Substrate	Aryl Iodide Coupling Partner	Product (γ-Arylation)	Yield	Citation
1-phenylcyclopentane-1-carboxylic acid	4-iodo-1,2-dimethylbenzene	1-phenyl-3-(3,4-dimethylphenyl)cyclopentane-1-carboxylic acid	85%	nih.gov
1-(4-fluorophenyl)cyclopentane-1-carboxylic acid	1-fluoro-4-iodobenzene	1,3-bis(4-fluorophenyl)cyclopentane-1-carboxylic acid	82%	nih.gov
1-(thiophen-2-yl)cyclopentane-1-carboxylic acid	1-fluoro-4-iodobenzene	1-(thiophen-2-yl)-3-(4-fluorophenyl)cyclopentane-1-carboxylic acid	75%	nih.gov

An alternative to substrate control is the use of a chiral auxiliary. This strategy involves covalently attaching a chiral molecule to the substrate to direct the stereochemistry of a subsequent reaction. After the desired transformation, the auxiliary is removed, leaving behind an enantiomerically or diastereomerically enriched product.

This approach has been effectively used in the synthesis of cyclic β-amino acids bearing quaternary stereocenters. researchgate.net In these syntheses, an asymmetric α-alkylation is directed by a chiral auxiliary to establish a key stereocenter. Subsequent transformations proceed with high diastereoselectivity, controlled by the newly formed stereocenter, before the auxiliary is cleaved to yield the final product. researchgate.net While not directly applied to 3-fluorocyclopentane-1-carboxamide in the reviewed literature, this principle is a fundamental and powerful tool in stereocontrolled synthesis and is readily adaptable to the target system. mdpi.com

Enzymatic and Biocatalytic Approaches to Stereoselective Fluorination

The introduction of fluorine into a molecule with high stereocontrol is a significant challenge in organic synthesis. Biocatalysis has emerged as a powerful tool to achieve this, offering mild reaction conditions and high selectivity.

Enzymatic fluorination often utilizes fluorinase enzymes, which are capable of forming a carbon-fluorine bond from inorganic fluoride. tib.eu For instance, the fluorinase from Streptomyces cattleya has been instrumental in this field. tib.eu While direct enzymatic fluorination on a cyclopentane ring to produce 3-fluorocyclopentane-1-carboxamide is not yet widely reported, the principles of biocatalytic fluorination are well-established. Engineered enzymes, such as myoglobin-based catalysts, have been successfully employed for the stereoselective synthesis of fluorinated cyclopropanes, demonstrating the potential of biocatalysis for creating fluorinated carbocycles. nih.gov These methods often exhibit excellent diastereo- and enantiocontrol, achieving up to 99:1 diastereomeric ratio and 99% enantiomeric excess in some cases. nih.gov

Furthermore, biocatalytic approaches are not limited to the fluorination step itself. Enzymes like hydrolases (lipases, esterases, proteases) and ATP-dependent ligases can be used for the synthesis and resolution of chiral precursors and for the final amide bond formation. researchgate.netmanchester.ac.uk This integrated chemo-enzymatic approach can provide access to enantiomerically pure fluorinated cyclopentane derivatives.

Table 1: Examples of Biocatalytic Approaches in Fluorination and Related Syntheses

Enzyme/Biocatalyst	Reaction Type	Substrate Type	Key Advantages
Fluorinase (from S. cattleya)	Nucleophilic Fluorination	S-adenosyl-L-methionine (SAM) and fluoride ion	Forms C-F bond from inorganic fluoride. tib.eu
Engineered Myoglobin	Carbene Transfer	gem-difluoro alkenes	High diastereo- and enantioselectivity for cyclopropanation. nih.gov
Hydrolases (e.g., Lipases)	Kinetic Resolution/Amide Synthesis	Racemic esters/acids and amines	Mild conditions, high selectivity. researchgate.netmanchester.ac.uk
ATP-dependent Ligases	Amide Bond Formation	Carboxylic acids and amines	High specificity, avoids protecting groups. researchgate.net

Chiral Pool Synthesis Strategies

Chiral pool synthesis utilizes readily available, enantiomerically pure natural products as starting materials to construct complex chiral molecules. This strategy is particularly effective for synthesizing specific stereoisomers of 3-fluorocyclopentane-1-carboxamide.

Monoterpenoids, such as those derived from the para-menthane skeleton, serve as excellent chiral starting materials. researchgate.net For example, a single-step synthesis of chiral 4-fluoropolyhydro-2H-chromenes has been developed from monoterpenoid alcohols and aldehydes, using a BF3·Et2O/H2O system as both a catalyst and a fluorine source. researchgate.net While not directly yielding a cyclopentane, this demonstrates the principle of using a chiral template to control the stereochemistry of a fluorinated ring system. The synthesis of complex natural products often begins with a chiral pool building block to create a key intermediate in an enantioenriched form. escholarship.org

The general approach involves selecting a chiral starting material that already contains some of the desired stereocenters of the target molecule. Subsequent chemical transformations are then carried out to construct the cyclopentane ring and introduce the fluorine and carboxamide functionalities, preserving the initial chirality.

Table 2: Chiral Pool Starting Materials and Their Potential Application

Chiral Starting Material	Type	Potential Application in Synthesis	Reference
Monoterpenoid alcohols	Terpenoid	Synthesis of chiral fluorinated heterocyclic systems.	researchgate.net
(-)-Pulegone	Terpenoid	Synthesis of highly oxygenated diterpenoids.	escholarship.org
(-)-Carvone	Terpenoid	Synthesis of sesquiterpenoids.	escholarship.org

Synthetic Routes to Key Precursors and Intermediates

The efficient synthesis of 3-fluorocyclopentane-1-carboxamide relies heavily on the strategic preparation of key precursors and intermediates, particularly functionalized cyclopentane scaffolds.

A variety of methods exist for the synthesis of functionalized cyclopentane rings. nih.gov One common approach involves starting from readily available materials like norbornadiene. Through a series of reactions including cycloadditions and metathesis, novel bicyclic scaffolds with multiple stereogenic centers can be created. beilstein-journals.org Substrate-directed fluorination of highly functionalized cyclopentane derivatives, synthesized from norbornene β-amino acids, allows for the introduction of fluorine with stereocontrol. nih.gov

The synthesis of cyclopentane-based compounds with specific stereochemistry, such as 1,2-trans-substituted derivatives, has been explored for their biological activity. nih.gov Additionally, the synthesis of fluorinated cyclopentane derivatives, including those with trifluoromethyl groups, has been achieved through various catalytic methods. acs.org

Ring-closing metathesis (RCM) is a powerful and widely used method for the construction of cyclic molecules, including five-membered rings. numberanalytics.comwikipedia.org This reaction, typically catalyzed by ruthenium or molybdenum complexes, involves the intramolecular metathesis of a diene to form a cyclic alkene and volatile ethylene. numberanalytics.comwikipedia.org The efficiency and functional group tolerance of RCM make it a highly attractive strategy for synthesizing complex cyclopentene (B43876) precursors. acs.orgresearchgate.net

RCM has been successfully applied in the synthesis of a wide range of biologically active molecules and pharmaceuticals. researchgate.netdrughunter.com The resulting cyclopentene can then be further functionalized, for example, through hydrogenation to the corresponding cyclopentane, or through various additions to the double bond.

Once a cyclopentene scaffold is obtained, for instance through RCM, its regioselective functionalization is a critical step. Palladium-catalyzed Mizoroki-Heck reactions have been shown to be highly effective for the regio- and stereoselective alkenylation and arylation of aminocyclopentenes, yielding functionalized cyclopentenes with high yields. nih.gov

Furthermore, the regioselective functionalization of other cyclic systems, such as carbazoles with donor-acceptor cyclopropanes, demonstrates the broader applicability of using catalysts to control the position of new functional groups. nih.gov These principles can be applied to cyclopentene derivatives to introduce substituents at specific positions, which is essential for the synthesis of targeted analogues of 3-fluorocyclopentane-1-carboxamide.

Development of Novel Synthetic Sequences for Complex Fluorinated Cyclopentane-1-carboxamides

The synthesis of complex analogues of 3-fluorocyclopentane-1-carboxamide, such as those with additional fluorine atoms or other functional groups, requires the development of novel and sophisticated synthetic sequences.

For instance, the synthesis of racemic trans-3,4-difluorocyclopentane-1-carboxylic acid derivatives has been reported. acs.org This multi-step synthesis starts from a triflate precursor and involves a key nucleophilic fluorination step. acs.org The stereochemistry of the final product was confirmed by X-ray crystallography. acs.org The development of such routes often involves overcoming challenges like competing elimination reactions, which can be addressed by carefully selecting reagents and reaction conditions, such as using cesium fluoride in tert-butanol. acs.org

The synthesis of other complex fluorinated molecules often involves the preparation of a common key intermediate that can be diversified in later steps. For example, a series of fluorinated pyrazolo[1,5-a]pyrimidine (B1248293) acetamides were prepared from a common ester intermediate, which was then reacted with various amines to generate a library of compounds. nih.gov This strategy allows for the efficient exploration of the structure-activity relationship of a given scaffold.

Spectroscopic and Crystallographic Investigations of Structural and Conformational Features

Advanced Spectroscopic Characterization Techniques

Spectroscopic methods are pivotal in determining the structural and electronic properties of 3-Fluorocyclopentane-1-carboxamide. Techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, vibrational spectroscopy (Infrared and Raman), and mass spectrometry provide complementary information to build a comprehensive understanding of the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Stereochemical Assignment and Conformational Dynamics

Fluorine-19 NMR is particularly informative for fluorinated organic molecules due to the high sensitivity of the ¹⁹F nucleus and the large chemical shift dispersion, which can span over 700 ppm. acs.org This wide range allows for clear differentiation of fluorine atoms in slightly different electronic environments. The chemical shift of the fluorine atom in 3-Fluorocyclopentane-1-carboxamide is expected to be sensitive to its pseudo-axial or pseudo-equatorial position on the cyclopentane (B165970) ring, which is in a constant state of flux between various envelope and twist conformations. researchgate.net

In related fluorinated cyclopentane derivatives, the ¹⁹F NMR chemical shifts can vary significantly based on the stereochemistry. For example, in the trans-stereoisomers of 1-amino-3,4-difluorocyclopentane-1-carboxylic acid, the fluorine signals appear as multiplets in the range of -183 to -188 ppm. nih.gov The coupling constants between fluorine and adjacent protons (J-HF) are also highly dependent on the dihedral angle, providing further conformational information. nih.gov Computational studies on fluorinated compounds can aid in the prediction of ¹⁹F NMR chemical shifts and have been shown to have good correlation with experimental values. mdpi.com

Table 1: Predicted ¹⁹F NMR Data for Fluorocyclopentane (B75047) Derivatives

Compound	Predicted Chemical Shift Range (ppm)	Key Couplings
Fluorocyclopentane	-140 to -250	J-HF
3-Fluorocyclopentane-1-carboxamide	-180 to -200 (estimated)	J-HF, J-FF (if applicable)

Note: Data for Fluorocyclopentane and 1-Amino-3,4-difluorocyclopentane-1-carboxylic acid are based on literature values for related compounds. The data for 3-Fluorocyclopentane-1-carboxamide is an estimation based on these analogs.

Two-dimensional (2D) NMR experiments, such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation), are indispensable for unambiguously assigning the proton and carbon signals of 3-Fluorocyclopentane-1-carboxamide.

¹H-¹H COSY spectra would reveal the coupling relationships between protons on the cyclopentane ring, helping to trace the connectivity of the carbon backbone.

¹H-¹³C HSQC spectra would correlate each proton with its directly attached carbon atom.

¹H-¹³C HMBC spectra would show correlations between protons and carbons over two to three bonds, which is crucial for identifying the quaternary carbonyl carbon of the carboxamide group and its connectivity to the cyclopentane ring.

¹H-¹⁹F HOESY (Heteronuclear Overhauser Effect Spectroscopy) could provide information on through-space proximity between the fluorine atom and protons on the ring, further aiding in stereochemical assignment.

In a closely related compound, racemic ethyl 1-((tert-butoxycarbonyl)amino)-3,4-difluorocyclopentane-1-carboxylate, complex multiplets in the ¹H NMR spectrum between 2.29 and 5.40 ppm and ¹³C NMR signals for the cyclopentane ring between 40.8 and 63.7 ppm were observed. nih.gov Similar complexity would be expected for 3-Fluorocyclopentane-1-carboxamide.

Vibrational Spectroscopy (Infrared and Raman) for Conformational Analysis and Molecular Symmetry

Infrared (IR) and Raman spectroscopy are used to probe the vibrational modes of a molecule. The frequencies of these vibrations are characteristic of specific functional groups and can also be sensitive to conformational changes. sharif.edu

For 3-Fluorocyclopentane-1-carboxamide, the IR spectrum would be expected to show characteristic absorption bands for the amide group, including:

N-H stretching vibrations around 3400-3200 cm⁻¹ (for a primary amide, two bands may be observed).

The C=O stretching vibration (Amide I band) typically appears in the range of 1680-1630 cm⁻¹.

The N-H bending vibration (Amide II band) is usually found between 1640 and 1550 cm⁻¹.

The C-F bond stretching vibration is expected in the region of 1400-1000 cm⁻¹. The exact position of these bands can be influenced by hydrogen bonding and the conformation of the cyclopentane ring. rsc.org For comparison, the IR spectrum of a similar compound, cis-3-hydroxycyclopentanecarboxamide, shows prominent absorptions for the hydroxyl and amide groups. nist.gov

Raman spectroscopy, which is sensitive to changes in polarizability, would provide complementary information, particularly for the non-polar C-C bonds of the cyclopentane ring. sharif.edu

Table 2: Expected IR Absorption Frequencies for 3-Fluorocyclopentane-1-carboxamide

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)
Amide (N-H)	Stretching	3400-3200
Amide (C=O)	Stretching (Amide I)	1680-1630
Amide (N-H)	Bending (Amide II)	1640-1550
C-F	Stretching	1400-1000

Note: These are general expected ranges and can vary based on the specific molecular environment and physical state of the sample.

Mass Spectrometry for Reaction Intermediate Identification and Pathway Elucidation

Mass spectrometry (MS) is a powerful analytical technique used to measure the mass-to-charge ratio of ions. It is instrumental in confirming the molecular weight of a synthesized compound and can provide structural information through the analysis of fragmentation patterns.

For 3-Fluorocyclopentane-1-carboxamide, the molecular ion peak ([M]⁺) would be expected at m/z 131.15. In the case of High-Resolution Mass Spectrometry (HRMS), a more precise mass can be obtained, which helps to confirm the elemental composition. researchgate.net

The fragmentation of amides in mass spectrometry often involves cleavage of the C-N bond. For 3-Fluorocyclopentane-1-carboxamide, common fragmentation pathways could include:

Loss of the amino group (-NH₂) to give a fragment at m/z 115.

Cleavage of the carboxamide group to form a cyclopentylcarbonyl cation.

Fragmentation of the cyclopentane ring, which can be complex.

The presence of the fluorine atom can also influence the fragmentation pattern. The analysis of these fragments is crucial for confirming the structure of the molecule and can be used to identify intermediates in its synthetic pathway. nih.gov

X-ray Crystallography for Absolute and Relative Stereochemistry Determination

X-ray crystallography is the definitive method for determining the three-dimensional arrangement of atoms in a crystalline solid. epa.gov This technique provides precise information on bond lengths, bond angles, and torsion angles, which are essential for establishing the absolute and relative stereochemistry of a molecule. mdpi.com

While a crystal structure for 3-Fluorocyclopentane-1-carboxamide is not publicly available, it has been noted that crystallographic studies are used to confirm the stereochemical outcome of its synthesis. The cyclopentane ring is not planar and adopts puckered conformations, typically an envelope or a twist form, to relieve ring strain. The positions of the fluorine and carboxamide substituents will influence the preferred conformation in the solid state.

In the crystal structure of a related compound, 1,2-trans-cyclopentanedicarboxylic acid, the cyclopentane ring was found to be in a non-planar conformation. acs.org For 3-Fluorocyclopentane-1-carboxamide, it is expected that intermolecular hydrogen bonds involving the amide group would play a significant role in the crystal packing. The N-H protons of the amide can act as hydrogen bond donors, while the carbonyl oxygen can act as a hydrogen bond acceptor, potentially forming chains or dimeric structures in the solid state. mdpi.com

Table 3: Representative Crystallographic Data for Substituted Cyclopentane Derivatives

Compound	Crystal System	Space Group	Key Features	Reference
1,2-trans-cyclopentanedicarboxylic acid	Monoclinic	P2₁/c	Non-planar cyclopentane ring, intermolecular hydrogen bonding.	acs.org

Note: This table provides examples from related structures to illustrate typical crystallographic features.

In-depth Structural and Conformational Analysis of 3-Fluorocyclopentane-1-carboxamide Unattainable Due to Lack of Publicly Available Data

A comprehensive article detailing the spectroscopic and crystallographic features of the chemical compound 3-Fluorocyclopentane-1-carboxamide, as requested, cannot be generated at this time. Extensive searches for the necessary experimental and computational data required to populate the specified article structure have been unsuccessful.

The proposed article was to be structured around a detailed examination of the compound's solid-state and conformational properties, including:

Analysis of Crystal Packing and Intermolecular Interactions: This section would have required detailed crystallographic data, such as the unit cell dimensions, space group, and specific information on intermolecular forces like hydrogen bonding.

Precision in Bond Lengths, Bond Angles, and Torsion Angles in the Solid State: To fulfill this requirement, precise atomic coordinates and geometric parameters from single-crystal X-ray diffraction studies are essential.

Correlating Solid-State Conformation with Computational Predictions: This subsection would have necessitated access to computational chemistry studies, such as Density Functional Theory (DFT) calculations, to compare the experimentally observed conformation with theoretical models.

Despite multiple targeted searches across scientific databases and the broader web, no publicly accessible crystallographic information files (CIFs) or detailed published studies containing the requisite structural data for 3-Fluorocyclopentane-1-carboxamide were found. While some sources allude to the use of crystallographic analysis for stereochemical confirmation during synthetic procedures, the raw data and detailed structural parameters are not provided.

Without this fundamental data, any attempt to generate the requested article would be speculative and would not meet the required standards of scientific accuracy and detail. The creation of the specified data tables and in-depth discussion of structural features is therefore not possible.

Further research or the publication of the crystal structure of 3-Fluorocyclopentane-1-carboxamide in a peer-reviewed journal or public database would be required before a scientifically rigorous article on its crystallographic and conformational features could be written.

Computational and Theoretical Chemistry Studies

Molecular Modeling and Quantum Chemical Calculations

Molecular modeling techniques, particularly those based on quantum mechanics, are employed to predict the three-dimensional structures, stability, and electronic properties of molecules. For 3-Fluorocyclopentane-1-carboxamide, these calculations help to elucidate the complex interplay between the flexible cyclopentane (B165970) ring and its functional group substituents.

The cyclopentane ring is not planar; it adopts puckered conformations to relieve torsional strain. masterorganicchemistry.com This puckering is dynamic, leading to a series of interconverting conformers. The process of interconversion between these forms is known as pseudorotation. wikipedia.orgnih.gov For substituted cyclopentanes, the substituents influence the energy of the different puckered forms, leading to favored conformations.

The conformational landscape of cyclopentane is primarily defined by two key non-planar forms: the "envelope" (with Cₛ symmetry) and the "twist" or "half-chair" (with C₂ symmetry). masterorganicchemistry.comyoutube.com In the envelope conformation, four carbon atoms are coplanar, with the fifth atom out of the plane. In the twist conformation, three atoms are roughly in a plane, with one below and one above. For unsubstituted cyclopentane, these conformers interconvert rapidly with a very low energy barrier. masterorganicchemistry.com

The introduction of substituents, such as the carboxamide group at C1 and the fluorine atom at C3, breaks the symmetry of the ring. This leads to a set of distinct, non-equivalent conformers with specific energy minima. The substituents can occupy either axial or equatorial-like positions. Generally, bulky substituents prefer the less sterically hindered equatorial positions to minimize unfavorable 1,3-diaxial interactions, a principle well-established in cyclohexane (B81311) systems that also applies to other cycloalkanes. libretexts.orgpressbooks.pub

For 3-Fluorocyclopentane-1-carboxamide, several stable conformers can be predicted. The relative stability of these conformers would depend on the interplay of steric hindrance from the carboxamide group and the stereoelectronic effects introduced by the fluorine atom. The carboxamide group, being bulkier, would have a strong preference for an equatorial position. The fluorine atom is smaller, but its preference is also governed by electronic interactions with the rest of the molecule.

Table 1: Predicted Stable Conformers of 3-Fluorocyclopentane-1-carboxamide

Conformer	Substituent Positions (Predicted)	Key Features
Conformer A (cis)	1-Carboxamide (Equatorial), 3-Fluorine (Equatorial)	Likely the most stable cis isomer, minimizing steric strain for both groups.
Conformer B (cis)	1-Carboxamide (Equatorial), 3-Fluorine (Axial)	Higher in energy than A due to axial fluorine, but may be stabilized by electronic effects.
Conformer C (trans)	1-Carboxamide (Equatorial), 3-Fluorine (Equatorial)	Likely the most stable trans isomer.
Conformer D (trans)	1-Carboxamide (Equatorial), 3-Fluorine (Axial)	Higher in energy than C.

Note: The terms "axial" and "equatorial" are used here as descriptors for out-of-plane and in-plane-like positions in the puckered ring, analogous to their use in cyclohexane.

Conformational Analysis of 3-Fluorocyclopentane-1-carboxamide

Energy Landscape Exploration and Transition States

In unsubstituted cyclopentane, the continuous interconversion of envelope and twist forms occurs on a nearly flat energy surface, a process called pseudorotation. researchgate.netnih.gov For 3-Fluorocyclopentane-1-carboxamide, the substituents create a varied energy landscape where the stable conformers (energy minima) are separated by energy barriers, which correspond to transition states. harvard.edu

The energy landscape can be mapped by systematically changing the puckering coordinates of the ring and calculating the potential energy at each point. The transition states connecting the stable conformers would likely be conformations where torsional strain is maximized or where there are unfavorable steric interactions, such as the eclipsing of a substituent. The energy difference between the stable conformers and the transition states determines the rate of interconversion. It is expected that the barrier to interconversion would be significantly higher than in unsubstituted cyclopentane but still low enough to allow for conformational flexibility at room temperature. Theoretical calculations, such as those using Density Functional Theory (DFT), are essential for quantifying these energy differences and mapping the entire pseudorotational pathway. harvard.edursc.org

The substitution of hydrogen with fluorine has profound effects on molecular conformation, driven by both steric and electronic factors. nih.govrsc.org The fluorine atom is highly electronegative and the carbon-fluorine (C-F) bond is highly polarized. This introduces significant dipole-dipole and hyperconjugative interactions that can influence conformational preferences. nih.govnih.gov

One of the key stereoelectronic interactions is the gauche effect, where a gauche arrangement between the C-F bond and another electronegative group or C-C bond can be more stable than the anti arrangement. researchgate.net This effect can influence the puckering of the cyclopentane ring in 3-Fluorocyclopentane-1-carboxamide, potentially favoring specific twist or envelope forms that accommodate this preference. The orientation of the C-F bond (axial vs. equatorial) alters these electronic interactions, affecting the relative stability of conformers. nih.gov For instance, an axial C-F bond might engage in different hyperconjugative interactions with the ring's C-C bonds compared to an equatorial one. Computational studies on fluorinated heterocycles have shown that such stereoelectronic effects are critical in determining conformational outcomes. nih.govresearchgate.net Therefore, the fluorine at the C3 position is expected to modulate the ring's pseudorotation by creating deeper energy wells for conformers that satisfy favorable electronic arrangements. researchgate.net

Quantum chemical calculations can provide a detailed picture of how electrons are distributed within the 3-Fluorocyclopentane-1-carboxamide molecule, which is key to understanding its reactivity and intermolecular interactions.

The distribution of electrons in 3-Fluorocyclopentane-1-carboxamide is highly non-uniform due to the presence of several electronegative atoms (fluorine, oxygen, nitrogen). A common method to visualize this is through an electrostatic potential (ESP) map, which shows the electrostatic force exerted by the molecule on a positive point charge. researchgate.netacs.org

In an ESP map, regions of negative potential (typically colored red) indicate areas of electron density that are attractive to electrophiles, while regions of positive potential (blue) are electron-deficient and attractive to nucleophiles. ontosight.ai

For 3-Fluorocyclopentane-1-carboxamide, the ESP map is predicted to show:

Intense Negative Potential: Around the carbonyl oxygen of the carboxamide group due to both its high electronegativity and the resonance contribution, which localizes electron density on the oxygen. A significant, though slightly less intense, negative potential would also be found around the highly electronegative fluorine atom. acs.orgresearchgate.net

Positive Potential: Around the hydrogens of the amide (-NH₂) group, making them potential hydrogen bond donors. The hydrogens on the cyclopentane ring will show varying degrees of positive potential.

DFT calculations are commonly used to compute the ESP and atomic charges (e.g., using the ChelpG scheme). acs.orgacs.org This analysis is crucial for predicting how the molecule will interact with biological targets, such as enzymes or receptors, where electrostatic interactions and hydrogen bonding play a dominant role.

Table 2: Predicted Electronic Properties of 3-Fluorocyclopentane-1-carboxamide

Atom/Group	Predicted Partial Charge	Electrostatic Potential Feature	Rationale
Carbonyl Oxygen (C=O)	Strongly Negative	Strong Negative (Red)	High electronegativity and resonance. nih.gov
Fluorine (F)	Strongly Negative	Strong Negative (Red)	Highest electronegativity. ontosight.ai
Amide Nitrogen (N-H)	Moderately Negative	Intermediate	Electronegative, but lone pair is delocalized in resonance.
Amide Hydrogens (N-H)	Strongly Positive	Strong Positive (Blue)	Attached to electronegative nitrogen, act as H-bond donors.
Carbonyl Carbon (C=O)	Strongly Positive	Positive (Blue)	Bonded to two highly electronegative atoms (O and N).

---

Electronic Structure and Bonding Analysis

Nature of the Carbon-Fluorine Bond in the Cyclopentane Ring

The carbon-fluorine (C-F) bond is a defining feature of 3-Fluorocyclopentane-1-carboxamide, significantly influencing its chemical and physical properties. The high electronegativity of the fluorine atom creates a highly polarized bond, with a partial positive charge on the carbon atom and a partial negative charge on the fluorine atom. This polarization has several important consequences:

Bond Strength: The C-F bond is the strongest single bond to carbon, contributing to the metabolic stability of the molecule. nih.gov This strength arises from the excellent overlap between the carbon sp³ hybrid orbital and the fluorine sp³ hybrid orbital, as well as a significant ionic contribution to the bonding.

Inductive Effect: The electron-withdrawing nature of the fluorine atom exerts a strong inductive effect (-I effect) on the cyclopentane ring. This effect can influence the acidity of neighboring protons and the reactivity of other functional groups on the ring.

Gauche Effect: The presence of the fluorine atom can lead to a preference for a gauche conformation around the C-C bonds adjacent to the C-F bond. This stereoelectronic effect arises from hyperconjugation between the C-H bonding orbitals and the C-F antibonding orbital, which is maximized in a gauche arrangement.

Computational studies, such as those employing Natural Bond Orbital (NBO) analysis, can quantify the extent of this polarization and the energetic contributions to the bond strength. These analyses reveal the significant ionic character of the C-F bond and the donation of electron density from adjacent σ-bonds into the σ* antibonding orbital of the C-F bond, a phenomenon known as hyperconjugation.

Intermolecular Interactions and Hydrogen Bonding Motifs Involving the Carboxamide Group

The carboxamide group (-CONH₂) is a key functional group in 3-Fluorocyclopentane-1-carboxamide, playing a crucial role in mediating intermolecular interactions. It can act as both a hydrogen bond donor (via the N-H protons) and a hydrogen bond acceptor (via the carbonyl oxygen). acs.org This dual nature allows for the formation of a variety of hydrogen bonding motifs, which are critical for molecular recognition and self-assembly.

Common hydrogen bonding patterns involving carboxamides include:

Amide-Amide Dimers: Two carboxamide groups can form a cyclic dimer through two N-H···O hydrogen bonds. This is a very stable and common motif in the crystal structures of primary amides.

Amide Chains: Carboxamide molecules can link together in a head-to-tail fashion to form one-dimensional chains, with each molecule donating one hydrogen bond and accepting another. nih.gov

Amide-Water Interactions: In an aqueous environment, the carboxamide group readily forms hydrogen bonds with water molecules, both as a donor and an acceptor. These interactions are crucial for the solubility and bioavailability of the compound.

Computational studies can be used to explore the potential energy surfaces of these interactions, identifying the most stable hydrogen bonding geometries and their corresponding interaction energies. vu.nl Symmetry-Adapted Perturbation Theory (SAPT) can be employed to decompose the interaction energy into its fundamental components: electrostatic, exchange, induction, and dispersion, providing a deeper understanding of the forces driving the formation of these hydrogen-bonded assemblies. mdpi.com

Advanced Computational Methodologies

A variety of advanced computational methodologies can be applied to study 3-Fluorocyclopentane-1-carboxamide in detail, providing a comprehensive understanding of its structure, properties, and dynamics.

Molecular Dynamics Simulations for Conformational Flexibility and Solvent Effects

Molecular Dynamics (MD) simulations are a powerful computational tool used to study the time-dependent behavior of molecules. vu.nl By solving Newton's equations of motion for a system of atoms, MD simulations can provide insights into:

Conformational Flexibility: The cyclopentane ring is known for its flexibility, and MD simulations can explore the different puckered conformations (envelope, twist) that 3-Fluorocyclopentane-1-carboxamide can adopt and the transitions between them. semanticscholar.org

Solvent Effects: MD simulations can explicitly include solvent molecules (e.g., water), allowing for a realistic description of how the solvent influences the conformation and dynamics of the solute. nih.govrsc.org This is crucial for understanding the behavior of the molecule in a biological environment. nih.gov

Thermodynamic Properties: By analyzing the trajectory of an MD simulation, various thermodynamic properties, such as free energies, enthalpies, and entropies, can be calculated.

Simulation Type	Information Gained for 3-Fluorocyclopentane-1-carboxamide
Explicit Solvent MD	Detailed analysis of solute-solvent interactions, hydrogen bonding dynamics with water, and solvent-induced conformational changes. nih.gov
Implicit Solvent MD	Faster exploration of conformational space, useful for initial screening of conformational preferences. nih.gov
Enhanced Sampling MD	Overcoming energy barriers to explore a wider range of conformations, providing a more complete picture of the conformational landscape.

Quantitative Structure-Property Relationships (QSPR) based on Theoretical Descriptors

Quantitative Structure-Property Relationship (QSPR) models are statistical models that correlate the chemical structure of a molecule with its physicochemical properties. unimore.itresearchgate.net These models are based on the principle that the properties of a chemical are a function of its molecular structure.

For 3-Fluorocyclopentane-1-carboxamide, QSPR models can be developed to predict a variety of properties, including:

Solubility: The ability of the compound to dissolve in a particular solvent.

Lipophilicity (logP): The partitioning of the compound between an octanol (B41247) and water phase, which is an important determinant of its pharmacokinetic properties.

Boiling Point and Melting Point: These fundamental physical properties are important for chemical processing and purification. researchgate.net

The development of a QSPR model involves the following steps:

Data Collection: A dataset of molecules with known experimental values for the property of interest is compiled.

Descriptor Calculation: A large number of molecular descriptors are calculated for each molecule in the dataset. nih.gov These descriptors can be constitutional, topological, geometrical, or quantum mechanical in nature.

Model Building: Statistical methods, such as multiple linear regression (MLR) or partial least squares (PLS), are used to build a mathematical model that relates the descriptors to the property. chemrxiv.org

Model Validation: The predictive power of the model is assessed using internal and external validation techniques.

Descriptor Class	Examples of Descriptors	Information Encoded
Constitutional	Molecular weight, number of atoms, number of rings.	Basic composition of the molecule.
Topological	Connectivity indices, shape indices.	Atom connectivity and branching.
Geometrical	Molecular surface area, molecular volume.	3D shape and size of the molecule.
Quantum Mechanical	Dipole moment, HOMO/LUMO energies, partial charges.	Electronic structure and reactivity.

Theoretical Insights into Fluorine-Induced Conformational Control

The introduction of a fluorine atom into an organic molecule can have a profound impact on its conformational preferences. This "fluorine-induced conformational control" is a powerful strategy in medicinal chemistry and materials science for fine-tuning the three-dimensional structure of a molecule. acs.org

In the case of 3-Fluorocyclopentane-1-carboxamide, the fluorine atom can influence the puckering of the cyclopentane ring. The cyclopentane ring is not planar and exists in a dynamic equilibrium between various puckered conformations, primarily the envelope and twist forms. The energetic barrier between these conformers is low, leading to a phenomenon known as pseudorotation.

The presence of the electronegative fluorine atom can stabilize certain puckered conformations over others. This is due to a combination of steric and electronic effects:

Steric Effects: The fluorine atom is relatively small, but it can still engage in steric interactions with other substituents on the ring. These interactions can disfavor certain conformations where the fluorine atom is in close proximity to other bulky groups.

Electronic Effects: The gauche effect, as mentioned earlier, can favor conformations where the C-F bond is gauche to an adjacent C-C or C-H bond. Furthermore, dipole-dipole interactions between the C-F bond and other polar bonds in the molecule, such as the C=O and N-H bonds of the carboxamide group, can also play a significant role in determining the preferred conformation.

Chemical Reactivity and Mechanistic Investigations

Mechanistic Elucidation of Key Synthetic Steps

The synthesis of 3-fluorocyclopentane-1-carboxamide involves critical fluorination and amidation steps. Understanding the mechanisms of these reactions is paramount for controlling stereoselectivity and minimizing competing side reactions. Computational chemistry has also emerged as a powerful tool for predicting and validating these reaction pathways.

Understanding Stereoselectivity in Fluorination and Amidation Reactions

The spatial arrangement of atoms, or stereochemistry, in 3-fluorocyclopentane-1-carboxamide is crucial for its biological activity. The stereoselectivity of the fluorination and amidation reactions dictates the final configuration of the molecule.

Fluorination:

The introduction of a fluorine atom onto the cyclopentane (B165970) ring can be achieved through various methods, each with its own mechanistic nuances that influence stereochemical outcomes. Substrate-directed fluorination is a key strategy where functional groups already present on the cyclopentane precursor guide the incoming fluorine atom to a specific face of the ring. nih.gov For instance, studies on functionalized cyclopentane derivatives have demonstrated that the stereochemistry of the starting material, such as diexo- or diendo-norbornene β-amino acids, directs the fluorination to produce specific stereoisomers. nih.gov The choice of fluorinating agent also plays a significant role. Electrophilic fluorinating agents, such as Selectfluor, are known to react via mechanisms that can be influenced by the electronic and steric properties of the substrate. researchgate.net

The stereochemical outcome is often a result of the interplay between steric hindrance and electronic effects. The cyclopentane ring can adopt various conformations, and the most stable conformation of the reaction intermediate will often dictate the direction of nucleophilic or electrophilic attack.

Amidation:

The amidation of a carboxylic acid, such as a 3-fluorocyclopentane-1-carboxylic acid derivative, to form the corresponding amide can also be stereoselective, particularly if the amine used is chiral or if the reaction is catalyzed by a chiral catalyst. The mechanism typically involves the activation of the carboxylic acid, followed by nucleophilic attack by the amine. youtube.comlibretexts.orgkhanacademy.org The stereocenter at the 3-position of the cyclopentane ring can influence the approach of the amine, potentially leading to diastereomeric products if other stereocenters are present.

In cases where the amidation is performed on a racemic mixture of 3-fluorocyclopentane-1-carboxylic acid, a chiral amine can be used in a process called kinetic resolution to selectively react with one enantiomer, leaving the other unreacted.

Investigation of Competing Reaction Pathways (e.g., Substitution vs. Elimination)

During the synthesis of 3-fluorocyclopentane-1-carboxamide, desired substitution reactions can face competition from other pathways, most notably elimination reactions.

In the fluorination step, particularly when using nucleophilic fluorinating agents, the reaction can proceed via an S(_N)2 mechanism, where the fluoride (B91410) ion displaces a leaving group. However, if the leaving group is on a carbon adjacent to a proton, an E2 elimination can occur, leading to the formation of a cyclopentene (B43876) derivative. The balance between substitution and elimination is influenced by several factors:

Strength of the Base: A strong base is more likely to promote elimination.

Steric Hindrance: A sterically hindered substrate will favor elimination over substitution.

Solvent: Polar aprotic solvents tend to favor S(_N)2 reactions.

Heterogeneous oxidation reactions on surfaces can also lead to a competition between the addition of functional groups (functionalization) and the loss of material to the gas phase (volatilization). rsc.org

Similarly, during the amidation step, if the reaction conditions are too harsh (e.g., high temperatures), side reactions such as decarboxylation or rearrangement of the cyclopentane ring could potentially occur, although these are generally less common for this specific transformation.

Computational Approaches to Reaction Mechanism Prediction and Validation

Computational chemistry, particularly Density Functional Theory (DFT), has become an indispensable tool for investigating reaction mechanisms in organic synthesis. aip.orgnih.gov These methods allow for the in-silico modeling of reaction pathways, transition states, and intermediates, providing insights that can be difficult to obtain through experimental means alone.

For the fluorination of cyclopentane derivatives, computational studies can:

Predict the most likely site of fluorination.

Determine the energy barriers for different stereochemical pathways, thus predicting the major stereoisomer. aip.org

Elucidate the role of the fluorinating agent and solvent in the reaction mechanism. aip.orgrsc.org For example, DFT calculations have been used to understand the mechanism of fluorination reactions on alumina (B75360) structures, revealing the importance of the active reaction center and the nature of the transition state. aip.org

In the context of amidation, computational models can help to:

Understand the activation of the carboxylic acid.

Model the nucleophilic attack of the amine and predict the stereochemical outcome.

Investigate the potential for side reactions and help to optimize reaction conditions to minimize their occurrence.

By combining experimental results with computational predictions, a more complete and detailed understanding of the chemical reactivity and mechanistic intricacies of the synthesis of 3-fluorocyclopentane-1-carboxamide can be achieved. This synergy accelerates the development of more efficient and selective synthetic routes.

Application As a Synthetic Building Block for Advanced Molecular Architectures

Construction of Complex Fluorinated Molecules

The utility of 3-Fluorocyclopentane-1-carboxamide extends to its role as a precursor in the synthesis of complex molecules where the introduction of fluorine is key to achieving desired biological activity or material properties.

3-Fluorocyclopentane-1-carboxamide and its derivatives are pivotal in the construction of structurally constrained cyclic systems, particularly those designed for specific biological targets. The controlled synthesis of these systems is crucial, as the stereochemistry of the fluorine atom and other substituents dramatically influences the molecule's conformation and, consequently, its interaction with proteins.

A significant application is in the synthesis of fluorinated cyclic amino acid analogues for use as positron emission tomography (PET) imaging agents. For instance, derivatives of fluorocyclopentane (B75047) have been used to create compounds for imaging tumors. The synthesis often involves a multi-step process where the stereochemistry is carefully controlled. Common synthetic strategies include nucleophilic fluorination of precursors like triflates or electrophilic fluorination of thioester intermediates. These methods allow for the precise placement of the fluorine atom, which is essential for the development of effective and selective imaging agents.

Below is a table summarizing key reactions in the synthesis of fluorinated cyclopentane (B165970) derivatives, which can be precursors to or derived from 3-Fluorocyclopentane-1-carboxamide.

Step	Reaction Type	Reagents/Conditions	Key Outcome
1	Nucleophilic Fluorination	Cesium fluoride (B91410) (CsF) in tert-butanol (B103910) (tBuOH)	Introduces fluorine while minimizing elimination side reactions.
2	Electrophilic Fluorination	Diethylaminosulfur trifluoride (DAST) on thioester intermediates	Achieves fluorination with stereochemical control.
3	Amide Formation	Activation of a carboxylic acid with EDC·HCl followed by reaction with ammonia (B1221849)	Converts a carboxylic acid group to the target carboxamide.
4	Reduction of Carboxamide	Reducing agents	Can convert the carboxamide to an amine (e.g., 3-fluorocyclopentylamine).

Multicomponent reactions (MCRs) are powerful tools in organic synthesis, allowing for the rapid assembly of complex molecules from three or more starting materials in a single step. nih.govresearchgate.net While specific literature detailing the use of 3-Fluorocyclopentane-1-carboxamide in MCRs is not abundant, its structural motifs are highly relevant. The primary amine derived from the reduction of the carboxamide (3-fluorocyclopentylamine) or the aldehyde from its oxidation and subsequent functional group manipulation (3-fluorocyclopentane-1-carbaldehyde) are ideal candidates for well-known MCRs like the Ugi or Asinger reactions. nih.govnih.gov

The Ugi four-component reaction, for example, combines an aldehyde, an amine, a carboxylic acid, and an isocyanide to produce a complex α-acylamino carboxamide. nih.govresearchgate.net Utilizing a derivative of 3-Fluorocyclopentane-1-carboxamide in such a reaction would efficiently incorporate the fluorinated cyclopentyl scaffold into a larger, peptide-like structure, generating a library of diverse compounds with high molecular complexity and three-dimensionality from a single synthetic operation.

Scaffold for Novel Chemical Fragment Libraries

Fragment-based drug discovery (FBDD) has become a highly successful strategy for identifying lead compounds in drug discovery. nih.govresearchgate.net This approach relies on screening libraries of low-molecular-weight compounds ("fragments") to identify weak but efficient binders to a biological target. youtube.com 3-Fluorocyclopentane-1-carboxamide is an exemplary scaffold for the creation of fragment libraries, particularly those enriched with three-dimensional (3D) and fluorinated structures. dtu.dkthermofisher.com

A significant challenge in FBDD is moving beyond flat, two-dimensional fragments to explore 3D chemical space more effectively. Saturated cyclic systems like the cyclopentane ring in 3-Fluorocyclopentane-1-carboxamide are ideal for this purpose. The design of 3D fragment libraries focuses on several key principles:

High sp³ Character: Fragments should have a high fraction of sp³-hybridized carbon atoms, which imparts a three-dimensional shape. The cyclopentane core of the title compound is entirely sp³-hybridized.

Scaffold Diversity: Libraries should contain a wide variety of core structures to explore different regions of chemical space. dtu.dk The 3-fluorocyclopentane scaffold is a valuable addition as it is less common than six-membered rings.

Vectorial Diversity: The scaffold should allow for functional groups to be projected in well-defined vectors in 3D space. The substituents on the cyclopentane ring can exist in different spatial arrangements (see stereochemistry below), providing this diversity.

Physicochemical Properties: Fragments must possess drug-like properties, such as appropriate solubility and lipophilicity. The introduction of fluorine is a well-established strategy to modulate these properties favorably. lifechemicals.comthermofisher.com

Fluorine-containing fragments are particularly advantageous for screening using ¹⁹F NMR spectroscopy, a sensitive technique for detecting weak binding interactions. lifechemicals.comnih.gov

Stereochemistry is a critical element in the design of diverse and effective fragment libraries. The 3-Fluorocyclopentane-1-carboxamide scaffold can exist as different stereoisomers (cis and trans isomers, and their respective enantiomers) based on the relative positions of the fluorine atom and the carboxamide group.

The synthesis of stereochemically pure isomers is crucial because different isomers can exhibit distinct binding modes and affinities for a target protein. For example, the cis and trans isomers will present their functional groups in different spatial orientations, effectively acting as unique fragments. By synthesizing and including distinct stereoisomers in a fragment library, the diversity of shapes and pharmacophore presentations is significantly increased without a large increase in molecular weight or complexity. Synthetic methods that provide control over stereochemistry are therefore highly valuable in generating high-quality fragment libraries based on this scaffold.

The table below illustrates the potential for stereochemical diversity in this scaffold.

Isomer	Relative Position of Substituents	Potential Impact on Library
cis-isomer	Fluorine and carboxamide on the same face of the ring	Presents a specific 3D shape for molecular recognition.
trans-isomer	Fluorine and carboxamide on opposite faces of the ring	Presents a different 3D shape, exploring alternative binding conformations.
Enantiomers	(1R, 3R), (1S, 3S), (1R, 3S), (1S, 3R)	Each enantiomer can have unique biological activity due to chiral recognition at the binding site.

Future Research Directions and Unexplored Avenues

Development of More Efficient and Sustainable Synthetic Methodologies

The practical utility of 3-Fluorocyclopentane-1-carboxamide is fundamentally linked to its accessibility. Future research must prioritize the development of synthetic routes that are not only high-yielding and stereoselective but also environmentally sustainable. Current strategies often rely on nucleophilic fluorination of activated precursors like triflates, or electrophilic fluorination of specific intermediates.

Key areas for future investigation include:

Late-Stage Fluorination: Developing methods to introduce the fluorine atom at a later stage in the synthetic sequence could provide more efficient access to a diverse range of analogs.

Biocatalysis: Employing enzymes, such as fluorinases, for stereoselective C-H fluorination could offer a green alternative to traditional chemical methods. Chemoenzymatic approaches, which combine chemical and enzymatic steps, could also be used to create complex fluorinated molecules. nih.gov

Flow Chemistry: Continuous flow reactors can offer superior control over reaction parameters, improve safety, especially when using hazardous fluorinating agents, and facilitate scalability.

Novel Fluorinating Reagents: Exploration of new, safer, and more selective fluorinating agents is crucial to move away from hazardous reagents like sulfur tetrafluoride (SF₄). elsevierpure.com

Table 1: Comparison of Potential Synthetic Methodologies for 3-Fluorocyclopentane-1-carboxamide

Methodology	Potential Advantages	Potential Challenges	Key Research Focus
Late-Stage C-H Fluorination	High efficiency, rapid access to analogs	Regio- and stereoselectivity control	Development of novel catalysts and directing groups
Biocatalysis (e.g., Fluorinases)	High stereoselectivity, green conditions	Limited enzyme scope and stability	Enzyme engineering and discovery
Continuous Flow Chemistry	Enhanced safety, scalability, precise control	Initial setup costs, potential for clogging	Reactor design, optimization of reaction conditions

| Advanced Reagent Development | Improved safety and selectivity | Cost and availability of new reagents | Design and synthesis of novel fluorinating agents |

Exploration of Novel Reactivity Patterns and Chemical Transformations

The interplay between the electron-withdrawing fluorine atom and the carboxamide group on the flexible cyclopentane (B165970) ring likely imparts unique reactivity. Understanding these patterns is essential for derivatizing the core scaffold. The fluorine atom can influence the acidity of adjacent protons and the reactivity of the carbonyl group. sapub.org

Future research should explore:

C-H Functionalization: Activating and functionalizing the C-H bonds at various positions on the cyclopentane ring could lead to novel derivatives that would otherwise be difficult to synthesize.

Transformations of the Carboxamide: Investigating the conversion of the carboxamide group into other functionalities such as amines, nitriles, or tetrazoles would significantly broaden the chemical space accessible from this scaffold.

Ring-Opening and Ring-Expansion Reactions: Exploring conditions that could lead to controlled opening or expansion of the cyclopentane ring could generate novel acyclic and larger-ring fluorinated building blocks.

Table 2: Potential Chemical Transformations for Scaffold Diversification

Reaction Type	Target Site	Potential Reagents	Expected Product Class
Directed C-H Arylation	C2, C4, or C5 positions	Palladium or Rhodium catalysts, Aryl halides	Aryl-substituted cyclopentanes
Hofmann Rearrangement	Carboxamide	Bromine, Sodium Hydroxide	3-Fluorocyclopentylamine
Dehydrative Cyclization	Carboxamide	Burgess reagent, Lawesson's reagent	Fluorinated cyclopentyl-fused heterocycles

| Nucleophilic Fluorine Substitution | C-F bond | Strong nucleophiles (under harsh conditions) | Alternative 3-substituted cyclopentanes |

Advanced Spectroscopic Characterization in Complex Environments

A thorough understanding of the three-dimensional structure and dynamic behavior of 3-Fluorocyclopentane-1-carboxamide is critical. The cyclopentane ring is known for its conformational flexibility (envelope and twist puckers), and the stereochemical relationship (cis/trans) between the substituents will significantly impact its shape and properties.

Future studies should leverage advanced spectroscopic techniques:

¹⁹F NMR Spectroscopy: As a highly sensitive nucleus, ¹⁹F NMR is invaluable for probing the local electronic environment of the fluorine atom. nih.gov It can be used to study interactions with biological macromolecules or to monitor reactions.

Vibrational Circular Dichroism (VCD): VCD spectroscopy, combined with quantum chemical calculations, can be a powerful tool for determining the absolute configuration of chiral centers and for studying the conformational landscape in solution. researchgate.net

Electron Energy-Loss Spectroscopy (EELS): When coupled with transmission electron microscopy, EELS can provide chemical information at a high spatial resolution, which could be pertinent for studying the material properties of polymers or composites incorporating this scaffold. arxiv.org

Table 3: Spectroscopic Techniques for In-Depth Characterization

Technique	Information Gained	Research Application
¹⁹F NMR	Local electronic environment, intermolecular interactions	Studying protein-ligand binding, monitoring reaction kinetics
2D NMR (NOESY/ROESY)	Through-space proton-proton and proton-fluorine distances	Elucidation of 3D structure and preferred conformation
Vibrational Circular Dichroism (VCD)	Absolute configuration, solution-phase conformational analysis	Stereochemical assignment of enantiomers and diastereomers

| Solid-State NMR | Structure and dynamics in the solid state | Characterization of crystalline forms and polymorphs |

Integration of Machine Learning and AI in Predicting Conformational Landscapes and Reaction Outcomes

Computational chemistry, augmented by artificial intelligence (AI) and machine learning (ML), can accelerate research by predicting molecular properties and reaction outcomes, thereby minimizing trial-and-error experimentation. chemeurope.com For a flexible molecule like 3-Fluorocyclopentane-1-carboxamide, these tools are particularly valuable.

Future computational research avenues include:

Conformational Energy Landscapes: Using ML potentials trained on high-level quantum mechanics data to rapidly and accurately predict the relative energies of different ring puckers and substituent orientations. chemrxiv.orgnih.gov This can help identify the most stable conformers, which is crucial for understanding biological activity.

Reaction Outcome Prediction: Training AI models on large datasets of chemical reactions to predict the most likely products, yields, and optimal conditions for the synthesis and derivatization of this scaffold. eurekalert.orgcam.ac.uk

Virtual Screening: Employing ML models to predict the binding affinity of virtual libraries of derivatives against various biological targets, thus prioritizing synthetic efforts.

Table 4: Application of AI/ML in the Study of 3-Fluorocyclopentane-1-carboxamide

AI/ML Application	Input Data	Predicted Output	Potential Impact
Conformational Analysis	Molecular graph, atomic coordinates	Low-energy conformers, Boltzmann populations	Accurate structure-activity relationship studies
Retrosynthesis Planning	Target molecule structure	Potential synthetic routes, precursor suggestions	Streamlined synthesis design
Reaction Yield Prediction	Reactants, reagents, conditions	Predicted reaction yield and stereoselectivity	Optimization of synthetic protocols, waste reduction

| ADME/Tox Prediction | Molecular descriptors | Absorption, distribution, metabolism, excretion, and toxicity profiles | Early-stage deselection of candidates with poor properties |

Design of Next-Generation Fluorinated Cyclopentane Scaffolds for Chemical Research

The 3-Fluorocyclopentane-1-carboxamide core is a foundational building block for creating more complex and functionally diverse molecules. researchgate.net Its strategic elaboration could lead to new classes of compounds with tailored properties for various applications, including drug discovery. elsevierpure.com

Future design and synthesis efforts should focus on:

Polyfluorination: Introducing additional fluorine atoms onto the cyclopentane ring to study the effects of multifluorination on conformation and physicochemical properties like lipophilicity and metabolic stability.

Bioisosteric Replacements: Replacing the carboxamide group with other common bioisosteres (e.g., carboxylic acids, tetrazoles, sulfonamides) to modulate acidity, polarity, and hydrogen bonding capabilities.

Scaffold Hopping and Fusion: Using the fluorinated cyclopentane as a template to design novel bicyclic or spirocyclic systems, thereby exploring new regions of chemical space.

Table 5: Proposed Next-Generation Scaffolds

Scaffold Type	Design Rationale	Potential Properties
Di- and Tri-fluorinated Analogs	Modulate pKa, lipophilicity, and metabolic stability	Enhanced biological half-life, altered binding affinity
Spirocyclic Derivatives	Increased three-dimensional complexity, novel exit vectors	Improved target specificity, unique intellectual property
Fused Heterocyclic Systems	Introduction of new pharmacophoric features	New hydrogen bonding patterns, potential for new biological targets

| Conformationally-Locked Analogs | Reduce conformational flexibility, pre-organize for binding | Increased binding affinity, improved selectivity |

While 3-Fluorocyclopentane-1-carboxamide may currently be a molecule of nascent interest, its structural features position it as a platform ripe for exploration. By pursuing advanced synthetic strategies, detailed reactivity studies, sophisticated characterization, and the integration of computational tools, the scientific community can systematically unlock the potential of this and related fluorinated scaffolds, paving the way for future innovations in science.